2-[[1-[(3-Methylimidazol-4-yl)methyl]piperidin-3-yl]methoxy]pyridine-4-carbonitrile

• IUPAC Name: 2-[[1-[(3-methylimidazol-4-yl)methyl]piperidin-3-yl]methoxy]pyridine-4-carbonitrile
• InChI: InChI=1S/C17H21N5O/c1-21-13-19-9-16(21)11-22-6-2-3-15(10-22)12-23-17-7-14(8-18)4-5-20-17/h4-5,7,9,13,15H,2-3,6,10-12H2,1H3
• InChI Key: SWTPGOWCTFLPIB-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC=C1CN2CCCC(C2)COC3=NC=CC(=C3)C#N
• Molecular Formula: C17H21N5O
• Molecular Weight: 311.4 g/mol

Description

2-[[1-[(3-Methylimidazol-4-yl)methyl]piperidin-3-yl]methoxy]pyridine-4-carbonitrile is a useful research compound. Its molecular formula is C17H21N5O and its molecular weight is 311.389. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• The compound 2-amino-4-(4-methoxyphenyl)-6-(piperidin-1-yl)pyridine-3,5-dicarbonitrile, synthesized using malononitrile, 4-methoxybenzaldehyde, and piperidine, demonstrates a significant role in chemical synthesis processes (Wu Feng, 2011).
• Piperidine-mediated synthesis of thiazolyl chalcones and derivatives utilizing similar compounds shows potent antimicrobial properties (Venkatesan & Maruthavanan, 2011).

Antimicrobial Applications

• New cyanopyridine derivatives synthesized from similar compounds have been evaluated for their antimicrobial activity against various bacteria, showing significant effectiveness (Bogdanowicz et al., 2013).
• Thiazolo-[3′,2′:2,3][1,2,4]triazolo[1,5-a]pyridine-9-carbonitrile derivatives synthesized from related compounds demonstrated considerable antibacterial and antifungal activities (Suresh, Lavanya, & Rao, 2016).

Anti-Cancer Applications

• Substituted chromene compounds synthesized through similar chemical processes exhibit potential analgesic and anticonvulsant activities, with significant implications for anti-cancerous properties (Abdelwahab & Fekry, 2022).

Corrosion Inhibition

• Aryl pyrazolo pyridine derivatives, structurally related to the queried compound, show effective corrosion inhibition on copper in acidic conditions, highlighting potential applications in material science (Sudheer & Quraishi, 2015).

Optical and Spectroscopic Analysis

• Pyridine derivatives including similar compounds have been studied for their structural features and optical properties, contributing to advancements in spectroscopy and material sciences (Cetina et al., 2010).